Cas no 76542-22-8 (Benzene, 1-bromo-4-(heptylthio)-)

Benzene, 1-bromo-4-(heptylthio)- structure
76542-22-8 structure
Product Name:Benzene, 1-bromo-4-(heptylthio)-
CAS No:76542-22-8
MF:C13H19BrS
MW:287.25896191597
CID:537602
PubChem ID:12521245
Update Time:2025-04-19

Benzene, 1-bromo-4-(heptylthio)- Chemical and Physical Properties

Names and Identifiers

    • Benzene, 1-bromo-4-(heptylthio)-
    • 1-bromo-4-heptylsulfanylbenzene
    • (4-Bromophenyl)(heptyl)sulfane
    • SCHEMBL9096083
    • 4-n-heptylthiobromobenzene
    • 76542-22-8
    • 1-bromo-4-(heptylthio)-benzene
    • 1-Bromo-4-n-heptylthiobenzene
    • 1-BROMO-4-(HEPTYLSULFANYL)BENZENE
    • DTXSID60501205
    • PHYGGWRQEQXFDS-UHFFFAOYSA-N
    • A1-05179
    • MDL: MFCD20040743
    • Inchi: 1S/C13H19BrS/c1-2-3-4-5-6-11-15-13-9-7-12(14)8-10-13/h7-10H,2-6,11H2,1H3
    • InChI Key: PHYGGWRQEQXFDS-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(=CC=1)SCCCCCCC

Computed Properties

  • Exact Mass: 286.03908g/mol
  • Monoisotopic Mass: 286.03908g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 7
  • Complexity: 142
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6
  • Topological Polar Surface Area: 25.3Ų

Benzene, 1-bromo-4-(heptylthio)- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1645049-5g
(4-Bromophenyl)(heptyl)sulfane
76542-22-8 98%
5g
¥12432.00 2024-07-28
abcr
AB429590-1g
1-Bromo-4-n-heptylthiobenzene; .
76542-22-8
1g
€1285.20 2025-04-16

Benzene, 1-bromo-4-(heptylthio)- Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:76542-22-8)Benzene, 1-bromo-4-(heptylthio)-
Order Number:A1232429
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 18:58
Price ($):793
Email:sales@amadischem.com
Recommended suppliers
Amadis Chemical Company Limited
(CAS:76542-22-8)Benzene, 1-bromo-4-(heptylthio)-
A1232429
Purity:99%
Quantity:1g
Price ($):793
Email